molecular formula C10H12BrClN2O B8681968 N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide

N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide

Cat. No.: B8681968
M. Wt: 291.57 g/mol
InChI Key: CUFAZJZZEREUEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C10H12BrClN2O and its molecular weight is 291.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12BrClN2O

Molecular Weight

291.57 g/mol

IUPAC Name

N-(5-bromopyridin-2-yl)-3-chloro-2,2-dimethylpropanamide

InChI

InChI=1S/C10H12BrClN2O/c1-10(2,6-12)9(15)14-8-4-3-7(11)5-13-8/h3-5H,6H2,1-2H3,(H,13,14,15)

InChI Key

CUFAZJZZEREUEQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCl)C(=O)NC1=NC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-bromopyridine (100 mg, 0.454 mmol) in dichloromethane (6 ml) were added triethylamine (0.19 ml, 1.364 mmol, 3 equiv.) and 3-chloro-2,2-dimethyl-propionyl chloride (CAS 4300-97-4) (140 mg, 0.909 mmol, 2 equiv.) at 0-5° C. The mixture was stirred for 16 hours at room temperature. The reaction mixture was evaporated and the crude product was purified by flash chromatography on silica gel column and eluting with an ethyl acetate:heptane gradient 5:95 to 10:90. The desired N-(5-bromo-pyridin-2-yl)-3-chloro-2,2-dimethyl-propionamide (154 mg, 74% yield) was obtained as a white solid.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
0.19 mL
Type
reactant
Reaction Step One
Quantity
140 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One

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